Cas no 832087-85-1 (Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro-)

Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro- structure
832087-85-1 structure
Product Name:Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro-
CAS No:832087-85-1
MF:C11H11FO5
MW:242.200447320938
CID:676747
PubChem ID:71416105
Update Time:2025-04-19

Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(3-carboxypropoxy)-3-fluoro-
    • 4-(3-carboxypropoxy)-3-fluorobenzoic acid
    • DTXSID10835507
    • 832087-85-1
    • Inchi: 1S/C11H11FO5/c12-8-6-7(11(15)16)3-4-9(8)17-5-1-2-10(13)14/h3-4,6H,1-2,5H2,(H,13,14)(H,15,16)
    • InChI Key: DTJKZYQYLQKNHI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=O)O)C=CC=1OCCCC(=O)O

Computed Properties

  • Exact Mass: 242.05905161g/mol
  • Monoisotopic Mass: 242.05905161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.8Ų
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